Cas no 106-79-6 (Dimethyl sebacate)

• Product Name: Dimethyl sebacate
• CAS No: 106-79-6
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• MDL: MFCD00008472
• CID: 35403
• PubChem ID: 87575656
• Update Time: 2025-06-15

Dimethyl sebacate Chemical and Physical Properties

Names and Identifiers

• DMS
• 1,8-OCTANEDICARBOXYLIC ACID-BIS-METHYL ESTER
• DECANEDIOIC ACID DIMETHYL ESTER
• DIMETHYL DECANEDIOATE
• DIMETHYL SEBACATE
• METHYL SEBACATE
• SEBACIC ACID DIMETHYL ESTER
• decadioic acid, dimethyl ester
• Dimethyl octane-1,8-dicarboxylate
• DMS (dimethyl sebacate)
• Dimethylsebacat
• Dimethyl-1,10-decanedioate
• Dimethyl decanedioate, Sebacic acid dimethyl ester
• Dimethyl sebacate, pract.
• Decanedioic acid dimethyl
• Octane-1,8-dicarboxylic acid dimethyl ester
• 1,8-octanedicarboxylic acid dimethylester
• Decandisaeure-dimethyles
• Decanedioic acid 1,10-dimethyl ester,Dimethyl decanedioate
• dimethyl 1,10-decanedioate
• DiMethyl sebacate 5GR
• Sebacic acid dimethyl este
• Decanedioic acid 1,10-dimethyl ester
• NSC 9415
• Dimethyl sebacate,98%
• Decanedioic acid, dimethyl ester
• Sebacic acid, dimethyl ester
• ALOUNLDAKADEEB-UHFFFAOYSA-N
• Decanedioic acid, 1,10-dimethyl ester
• G87745M355
• Dimethyl sebacate, 99%
• DSSTox_CID_6740
• 1,10-dimethyl decanedioate
• Dimethyl sebacate

• MDL： MFCD00008472
• Inchi： 1S/C12H22O4/c1-15-11(13)9-7-5-3-4-6-8-10-12(14)16-2/h3-10H2,1-2H3
• InChI Key： ALOUNLDAKADEEB-UHFFFAOYSA-N
• SMILES： COC(CCCCCCCCC(OC)=O)=O
• BRN： 1785523

Computed Properties

• Exact Mass: 230.15200
• Monoisotopic Mass: 230.151809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless to yellowish liquid or needle like and rhombic crystals.
• Density: 0.988 g/mL at 25 °C(lit.)
• Melting Point: 29-31 °C (lit.)
• Boiling Point: 158 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 293 ° f
  Celsius: 145 ° c
  
• Refractive Index: 1.4355 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, bases. Combustible.
• PSA: 52.60000
• LogP: 2.45320
• FEMA: 2705
• Solubility: Insoluble in water, soluble in ether.

Dimethyl sebacate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dimethyl sebacate

Dimethyl sebacate (CAS No. 106-79-6): Applications and Recent Research Developments

Dimethyl sebacate, with the chemical formula C₁₀H₁₄O₄, is a colorless liquid that is widely recognized for its utility in various industrial and pharmaceutical applications. Its CAS number, 106-79-6, identifies it as a specific chemical entity, and its molecular structure, featuring two ester groups, makes it a versatile intermediate in organic synthesis. This compound has garnered significant attention in recent years due to its expanding role in the development of novel materials and pharmaceuticals.

The primary significance of Dimethyl sebacate lies in its role as a precursor in the synthesis of biodegradable polymers. These polymers are increasingly being explored as sustainable alternatives to traditional plastics, particularly in the packaging and medical device industries. The ester linkage in Dimethyl sebacate allows for polymerization reactions that yield polymers with desirable mechanical properties, such as flexibility and biodegradability. Recent studies have highlighted its potential in creating polyesters that exhibit enhanced hydrolytic stability, making them suitable for long-term applications.

In the pharmaceutical sector, Dimethyl sebacate has been investigated for its potential as an excipient or intermediate in drug formulations. Its chemical properties enable it to interact with other molecules, facilitating drug delivery systems that improve bioavailability and reduce side effects. For instance, researchers have explored its use in creating micelles or nanoparticles that can encapsulate therapeutic agents, ensuring controlled release profiles. This approach has shown promise in treating chronic conditions where sustained drug release is critical.

Another emerging application of Dimethyl sebacate is in the field of fragrances and cosmetics. Its ester structure contributes to a pleasant aroma profile, making it a valuable component in perfumes and personal care products. Moreover, its compatibility with other fragrance compounds allows for the creation of complex scent compositions that are appealing to consumers. Recent advancements in cosmetic chemistry have leveraged Dimethyl sebacate to develop novel skincare formulations that enhance moisture retention and barrier function.

The industrial significance of CAS No. 106-79-6 extends to its use as a solvent and reactant in various chemical processes. Its ability to dissolve a wide range of organic compounds makes it useful in paint formulations, coatings, and adhesives. Additionally, its reactivity with other chemicals allows for the synthesis of more complex molecules used in specialty chemicals and fine chemicals industries. Recent research has also highlighted its role in catalytic processes where it serves as a ligand or co-reactant to enhance reaction efficiency.

Environmental considerations have driven increased interest in the sustainable production and application of Dimethyl sebacate. Biocatalytic methods, such as enzymatic synthesis from renewable feedstocks, have been developed to reduce the environmental impact of its production. These methods align with global efforts to minimize carbon footprints and promote green chemistry principles. Furthermore, the biodegradability of polym derived from Dimethyl sebacate addresses concerns about plastic waste management, offering a more eco-friendly alternative.

The future prospects for Dimethyl sebacate are promising, with ongoing research exploring new applications and optimizing existing ones. Innovations in polymer science continue to uncover novel uses for this compound, particularly in smart materials that respond to environmental stimuli such as temperature or pH changes. In pharmaceuticals, advancements in drug delivery systems may further enhance the therapeutic potential of formulations containing Dimethyl sebacate. As industries strive for sustainability and efficiency, the demand for high-quality intermediates like CAS No. 106-79-6 is expected to grow.